Cas no 1806918-04-6 (2-Amino-5-(difluoromethyl)-6-methoxypyridine-3-carboxylic acid)

• Product name: 2-Amino-5-(difluoromethyl)-6-methoxypyridine-3-carboxylic acid
• CAS No: 1806918-04-6
• MF: C₈H₈F₂N₂O₃
• MW: 218.157528877258
• CID: 4854913

2-Amino-5-(difluoromethyl)-6-methoxypyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(difluoromethyl)-6-methoxypyridine-3-carboxylic acid

• Inchi： 1S/C8H8F2N2O3/c1-15-7-3(5(9)10)2-4(8(13)14)6(11)12-7/h2,5H,1H3,(H2,11,12)(H,13,14)
• InChI Key： MYVRASYHGUYMQR-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC(=C(C(=O)O)C=1)N)OC)F

Computed Properties

• Exact Mass: 218.05
• Monoisotopic Mass: 218.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.4
• XLogP3: 1.5

Additional information on 2-Amino-5-(difluoromethyl)-6-methoxypyridine-3-carboxylic acid

2-Amino-5-(difluoromethyl)-6-methoxypyridine-3-carboxylic acid (CAS No. 1806918-04-6)

The compound 2-Amino-5-(difluoromethyl)-6-methoxypyridine-3-carboxylic acid (CAS No. 1806918-04-6) is a structurally complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which are widely studied due to their versatile applications in drug design, agrochemicals, and materials science. The difluoromethyl group attached to the pyridine ring introduces unique electronic properties, enhancing the compound's reactivity and biological activity.

Recent studies have highlighted the importance of pyridine derivatives in medicinal chemistry, particularly in the development of kinase inhibitors and other therapeutic agents. The 2-amino group in this compound plays a critical role in hydrogen bonding interactions, which are essential for binding to target proteins. Additionally, the methoxy group at position 6 contributes to the molecule's solubility and bioavailability, making it a promising candidate for drug delivery systems.

The synthesis of 2-Amino-5-(difluoromethyl)-6-methoxypyridine-3-carboxylic acid involves a multi-step process that combines nucleophilic aromatic substitution and fluorination techniques. Researchers have optimized these steps to achieve high yields and purity, ensuring the compound's suitability for advanced biological assays. The incorporation of the difluoromethyl group is particularly challenging but has been successfully achieved through electrophilic fluorination methods.

One of the most exciting developments involving this compound is its application in targeted cancer therapy. Preclinical studies have demonstrated that 2-Amino-5-(difluoromethyl)-6-methoxypyridine-3-carboxylic acid exhibits potent inhibitory activity against several oncogenic kinases, such as Aurora kinases and CDKs (cyclin-dependent kinases). This activity suggests its potential as a lead compound for developing anti-cancer drugs with high specificity and reduced side effects.

In addition to its pharmacological applications, this compound has shown promise in agrochemical research. Its ability to inhibit plant pathogenic enzymes makes it a potential candidate for developing novel fungicides and insecticides. The carboxylic acid group at position 3 plays a crucial role in these interactions, enabling the compound to disrupt essential biochemical pathways in pathogens.

The structural versatility of 2-Amino-5-(difluoromethyl)-6-methoxypyridine-3-carboxylic acid also makes it an attractive scaffold for combinatorial chemistry. Researchers are exploring various substitution patterns on the pyridine ring to enhance its bioactivity and stability. These efforts are supported by computational modeling techniques, which provide insights into the molecule's binding modes and pharmacokinetic properties.

Furthermore, recent advancements in green chemistry have led to the development of more sustainable synthesis routes for this compound. By utilizing renewable resources and minimizing waste generation, these methods align with global efforts to promote environmentally friendly chemical practices.

In conclusion, 2-Amino-5-(difluoromethyl)-6-methoxypyridine-3-carboxylic acid (CAS No. 1806918-04-6) is a multifaceted compound with significant potential across diverse scientific domains. Its unique structure, combined with cutting-edge research findings, positions it as a valuable tool in advancing modern medicine and agriculture while adhering to sustainable chemical practices.